Cas no 187653-50-5 (2-Oxazolidinone,3-(2-benzothiazolyl)-(9CI))

• Product Name: 2-Oxazolidinone,3-(2-benzothiazolyl)-(9CI)
• CAS No: 187653-50-5
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 115083
• PubChem ID: 22400245
• Update Time: 2025-04-18

2-Oxazolidinone,3-(2-benzothiazolyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,3-(2-benzothiazolyl)-(9CI)
• 3-(1,3-BENZOTHIAZOL-2-YL)-1,3-OXAZOLIDIN-2-ONE
• 3-(Benzo[d]thiazol-2-yl)oxazolidin-2-one
• 187653-50-5
• SCHEMBL251576

• Inchi： 1S/C10H8N2O2S/c13-10-12(5-6-14-10)9-11-7-3-1-2-4-8(7)15-9/h1-4H,5-6H2
• InChI Key： PDLALKFKPJRMPI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C(=O)OCC1

Computed Properties

• Exact Mass: 220.031
• Monoisotopic Mass: 220.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7A^2
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles